Cas no 92304-61-5 (1H-Pyrazole-3-carboxylicacid, 4-propyl-)

• Product Name: 1H-Pyrazole-3-carboxylicacid, 4-propyl-
• CAS No: 92304-61-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 800626
• PubChem ID: 25033437
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylicacid, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 4-propyl-
• 4-propyl-1H-pyrazole-5-carboxylic acid
• Pyrazole-3(or 5)-carboxylic acid, 4-propyl- (7CI)
• 92304-61-5
• DTXSID10648518
• SY312621
• 4-PROPYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• MFCD20647382
• SCHEMBL948133

• Inchi： 1S/C7H10N2O2/c1-2-3-5-4-8-9-6(5)7(10)11/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： VLOIHRFPXNREDC-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=NN1)CCC)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų